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Compound of Interest

Compound Name: Hexane-1,3-diamine

Cat. No.: B14751582

An In-depth Technical Guide on the Theoretical Molecular Weight of Hexane-1,3-diamine

This guide provides a detailed breakdown of the theoretical molecular weight of Hexane-1,3-
diamine, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Formula

Hexane-1,3-diamine is an organic compound with the chemical formula CeH1eN2.[1][2] Its
structure consists of a six-carbon hexane chain with two amine functional groups attached at
the first and third carbon positions.

Calculation of Theoretical Molecular Weight

The theoretical molecular weight is determined by summing the atomic weights of each atom
present in the molecule. The calculation is based on the chemical formula and the standard
atomic weights of the constituent elements: Carbon (C), Hydrogen (H), and Nitrogen (N).

The formula for calculating the molecular weight is:

Molecular Weight = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of N atoms x Atomic Weight of N)

Using the atomic weights from the IUPAC (International Union of Pure and Applied Chemistry),
the calculation is as follows:
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(6 x 12.011 u) + (16 x 1.008 u) + (2 x 14.007 u) = 116.208 u

This value is often expressed in grams per mole ( g/mol ) for macroscopic calculations. The
calculated molecular weight is approximately 116.20 g/mol .[1][2]

Data Presentation: Atomic Weights and Molecular
Weight Calculation

Standard Total
Element Symbol Count Atomic Weight Contribution
(u) (u)
Carbon C 6 12.011 72.066
Hydrogen H 16 1.008[3][4]1[5] 16.128
Nitrogen N 2 14.007[6][7][8] 28.014
Total CsH1sN2 24 116.208

Logical Workflow for Calculation

The following diagram illustrates the logical steps involved in calculating the theoretical
molecular weight of Hexane-1,3-diamine.
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Obtain Standard Atomic Weights
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:

Calculate Total Mass for Each Element
(Count x Atomic Weight)

¢

Sum Elemental Masses

Result: Theoretical Molecular Weight
(116.208 g/mol)
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Caption: Workflow for Theoretical Molecular Weight Calculation.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

This section outlines a general methodology for the experimental determination of the
molecular weight of Hexane-1,3-diamine using Electrospray lonization Mass Spectrometry
(ESI-MS).
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Objective: To determine the accurate molecular mass of Hexane-1,3-diamine.

Materials:

Hexane-1,3-diamine sample
High-purity solvent (e.g., methanol or acetonitrile with 0.1% formic acid)
Mass spectrometer with an ESI source

Calibration standard (e.g., sodium trifluoroacetate or a well-characterized peptide mixture)

Procedure:

Sample Preparation: Prepare a dilute solution of Hexane-1,3-diamine (typically 1-10 uM) in
the chosen solvent. The acidic modifier (formic acid) facilitates protonation.

Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's
instructions using the appropriate calibration standard to ensure mass accuracy.

Infusion and lonization: Infuse the sample solution directly into the ESI source at a constant
flow rate (e.g., 5-10 uL/min). In the ESI source, the sample is nebulized and subjected to a
high voltage, leading to the formation of protonated molecular ions, primarily [M+H]*.

Mass Analysis: The generated ions are transferred into the mass analyzer (e.g., quadrupole,
time-of-flight, or Orbitrap). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).

Data Acquisition: Acquire the mass spectrum in positive ion mode over a relevant m/z range
(e.g., m/z 50-500).

Data Analysis: Identify the peak corresponding to the protonated molecule [M+H]*. The
theoretical m/z for the [M+H]* ion of CeH1eN2 would be approximately 117.139 (calculated
from the monoisotopic masses of the most abundant isotopes: 12C, *H, and *N, plus the
mass of a proton). The experimentally measured m/z value is then used to determine the
molecular weight of the neutral molecule.
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Experimental Workflow Diagram

Sample Preparation Mass Spectrometry Data Analysis
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Caption: ESI-MS Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Hexane-1,3-diamine | C6H16N2 | CID 19880522 - PubChem [pubchem.ncbi.nim.nih.gov]
. Page loading... [guidechem.com]

. Standard atomic weight - Wikipedia [en.wikipedia.org]

. youtube.com [youtube.com]

1
2
3
e 4. Hydrogen - Wikipedia [en.wikipedia.org]
5
6. youtube.com [youtube.com]

7

. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

o 8. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

» To cite this document: BenchChem. [theoretical molecular weight of Hexane-1,3-diamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751582#theoretical-molecular-weight-of-hexane-1-
3-diamine]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b14751582?utm_src=pdf-body-img
https://www.benchchem.com/product/b14751582?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane-1_3-diamine
https://www.guidechem.com/encyclopedia/hexane-1-3-diamine-dic3303736.html
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://www.youtube.com/watch?v=ALwo4suQO6E
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://www.benchchem.com/product/b14751582#theoretical-molecular-weight-of-hexane-1-3-diamine
https://www.benchchem.com/product/b14751582#theoretical-molecular-weight-of-hexane-1-3-diamine
https://www.benchchem.com/product/b14751582#theoretical-molecular-weight-of-hexane-1-3-diamine
https://www.benchchem.com/product/b14751582#theoretical-molecular-weight-of-hexane-1-3-diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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